Cas no 1346809-38-8 (2-Butoxy-6-chloropyridin-4-amine)

• Product Name: 2-Butoxy-6-chloropyridin-4-amine
• CAS No: 1346809-38-8
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 1034255
• PubChem ID: 71302483
• Update Time: 2025-10-29

2-Butoxy-6-chloropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Butoxy-6-chloropyridin-4-amine
• DB-251411
• CS-0297749
• SB77671
• 1346809-38-8
• EN300-1295573
• DTXSID20744656

• Inchi： 1S/C9H13ClN2O/c1-2-3-4-13-9-6-7(11)5-8(10)12-9/h5-6H,2-4H2,1H3,(H2,11,12)
• InChI Key： MGMHASIDWXPWNL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=N1)OCCCC)N

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-Butoxy-6-chloropyridin-4-amine

2-Butoxy-6-chloropyridin-4-amine (CAS 1346809-38-8): A Comprehensive Guide to Its Properties and Applications

2-Butoxy-6-chloropyridin-4-amine (CAS 1346809-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloropyridine derivative features a unique molecular structure combining a butoxy group and an amine functionality, making it valuable for various synthetic applications. Researchers frequently search for information about 2-Butoxy-6-chloropyridin-4-amine synthesis, 2-Butoxy-6-chloropyridin-4-amine uses, and its pharmaceutical intermediates potential.

The compound belongs to the pyridine amine compounds family, known for their versatility in drug discovery. With molecular formula C₉H₁₃ClN₂O and molecular weight of 200.67 g/mol, this heterocyclic building block demonstrates excellent stability under standard conditions. Its chloropyridine amine structure makes it particularly interesting for medicinal chemistry applications, especially in the development of targeted therapies and small molecule drugs.

Recent scientific literature highlights the growing importance of 2-Butoxy-6-chloropyridin-4-amine in pharmaceutical intermediates synthesis. The compound serves as a crucial precursor in creating more complex molecules with potential biological activity. Many researchers are investigating its role in developing kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and personalized therapeutics.

From a chemical perspective, 2-Butoxy-6-chloropyridin-4-amine exhibits moderate solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO). This property makes it particularly useful for various organic synthesis reactions. The compound's butoxy side chain contributes to its lipophilicity, which is an important consideration in drug design for optimizing bioavailability and membrane permeability.

The agrochemical industry has shown increasing interest in chloropyridine derivatives like 2-Butoxy-6-chloropyridin-4-amine for developing novel crop protection agents. Its structural features make it a potential candidate for creating pesticide intermediates that are more environmentally friendly and target-specific. This aligns with the global shift toward sustainable agriculture practices and reduced environmental impact.

Quality control of 2-Butoxy-6-chloropyridin-4-amine typically involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements for pharmaceutical and research applications. The standard purity grade available for research purposes typically exceeds 97%, with higher purity grades available for specialized applications.

Storage and handling recommendations for 2-Butoxy-6-chloropyridin-4-amine include keeping the compound in a cool, dry place away from direct sunlight. Proper storage conditions help maintain the compound's stability over extended periods. Researchers often inquire about 2-Butoxy-6-chloropyridin-4-amine stability and storage conditions, particularly for long-term research projects.

The global market for pyridine derivatives like 2-Butoxy-6-chloropyridin-4-amine has seen steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts project continued expansion as research into specialty chemicals intensifies, particularly in emerging economies with growing pharmaceutical industries.

Recent patent literature reveals several applications of 2-Butoxy-6-chloropyridin-4-amine in drug discovery programs. The compound's versatility as a chemical building block allows for diverse modifications, making it valuable for creating libraries of compounds in medicinal chemistry research. This aligns with current trends in high-throughput screening and drug discovery optimization.

Environmental and safety considerations for 2-Butoxy-6-chloropyridin-4-amine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper laboratory safety practices should always be observed when handling this compound. Researchers frequently search for 2-Butoxy-6-chloropyridin-4-amine safety data and handling precautions to ensure compliant laboratory operations.

The future research directions for 2-Butoxy-6-chloropyridin-4-amine appear promising, with potential applications expanding into materials science and specialty chemical production. Its unique structural features continue to attract interest from both academic researchers and industrial chemists working on innovative chemical solutions for various sectors.

For researchers considering 2-Butoxy-6-chloropyridin-4-amine for their projects, several commercial suppliers offer the compound in various quantities and purity grades. The compound's availability has improved significantly in recent years, reflecting its growing importance in chemical research and development applications.